Cas no 1806304-51-7 (1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one
• CAS No: 1806304-51-7
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4977291
• Update Time: 2025-11-06

1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H9Br2ClO/c1-6(13)10(14)8-2-7(5-11)3-9(12)4-8/h2-4,6H,5H2,1H3
• InChI Key： QFPFYODAGHCNPY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=C(C=1)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one

Comprehensive Analysis of 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806304-51-7)

1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806304-51-7) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique molecular structure, featuring bromine and chlorine substituents, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The compound's CAS number 1806304-51-7 is a critical identifier for regulatory and research purposes. With the growing demand for halogenated aromatic ketones, this substance has gained attention in organic synthesis. Its bromomethyl and chloropropanone functional groups enable diverse chemical modifications, making it a versatile reagent. Recent studies highlight its role in creating high-performance polymers and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

In the context of AI-driven drug discovery, 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one is often explored for its structure-activity relationships. Computational chemists use this compound to model molecular interactions, leveraging its electron-withdrawing properties. This aligns with the rising popularity of cheminformatics and machine learning in chemistry, topics frequently searched in academic and industrial circles.

From a synthetic perspective, the compound's reaction pathways are of particular interest. Its bromine atoms facilitate cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in pharmaceutical manufacturing. Additionally, its stability under various conditions makes it suitable for scale-up processes, a key concern for chemical engineers optimizing production efficiency.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling of halogenated compounds like 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one is essential. Researchers emphasize waste minimization and atom economy, reflecting broader industry shifts toward green chemistry principles.

In material science, this compound's aromatic core and halogenated side chains contribute to the development of organic electronic materials. Its potential in OLEDs (organic light-emitting diodes) and photovoltaic cells is under investigation, coinciding with global interest in renewable energy technologies.

Analytical characterization of CAS 1806304-51-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure quality control, a top priority for suppliers and end-users. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

Market trends indicate growing demand for custom synthesis of such niche compounds. Pharmaceutical companies and research institutions seek reliable suppliers of 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one to accelerate their R&D projects. This aligns with the broader outsourcing trend in fine chemicals production.

Future research directions may explore the compound's catalytic applications or its role in metal-organic frameworks (MOFs). As precision chemistry advances, derivatives of this molecule could unlock new functionalities in catalysis and molecular recognition systems.

In summary, 1-(3-Bromo-5-(bromomethyl)phenyl)-2-chloropropan-1-one (CAS No. 1806304-51-7) represents a multifaceted tool for modern chemistry. Its applications span drug development, advanced materials, and sustainable processes, making it a compound of enduring relevance in scientific and industrial communities.